Cas no 2034315-18-7 (N-2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl-2,2-diphenylacetamide)

• Product Name: N-2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl-2,2-diphenylacetamide
• CAS No: 2034315-18-7
• MF: C₂₂H₂₃NO₃S
• MW: 381.487924814224
• CID: 6587387
• PubChem ID: 122162606
• Update Time: 2025-07-23

N-2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl-2,2-diphenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl-2,2-diphenylacetamide
• AKOS032469137
• N-(2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl)-2,2-diphenylacetamide
• N-[2-(2-hydroxyethoxy)-2-thiophen-3-ylethyl]-2,2-diphenylacetamide
• 2034315-18-7
• F6571-4369
• N-[2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl]-2,2-diphenylacetamide

• Inchi： 1S/C22H23NO3S/c24-12-13-26-20(19-11-14-27-16-19)15-23-22(25)21(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-11,14,16,20-21,24H,12-13,15H2,(H,23,25)
• InChI Key： XXLXGDDRVPQMHK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C(C1C=CC=CC=1)C1C=CC=CC=1)=O)OCCO

Computed Properties

• Exact Mass: 381.13986477g/mol
• Monoisotopic Mass: 381.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 86.8Ų

Additional information on N-2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl-2,2-diphenylacetamide

Professional Introduction to N-2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl-2,2-diphenylacetamide (CAS No. 2034315-18-7)

N-2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl-2,2-diphenylacetamide, identified by its CAS number 2034315-18-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and development. The presence of functional groups such as hydroxyl, thiophene, and amide moieties makes it a versatile candidate for further investigation.

The< strong>N-2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl-2,2-diphenylacetamide molecule exhibits a unique combination of structural features that contribute to its chemical properties. The< strong>thiophen-3-yl moiety, in particular, is known for its role in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. This feature is particularly relevant in the context of modern drug design, where optimizing pharmacokinetic profiles is crucial.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. The< strong>hydroxyl group in the molecule's structure is another key feature that influences its interactions with biological targets. Hydroxyl groups are commonly found in biologically active molecules and are often involved in hydrogen bonding, which can significantly affect the compound's binding affinity and selectivity.

In the realm of drug discovery, the< strong>diphenylacetamide scaffold is well-documented for its potential as an pharmacophore. This moiety has been extensively studied for its ability to modulate various biological pathways. The incorporation of a< strong>thiophen-3-yl group into this scaffold further enhances its pharmacological profile, making it a promising candidate for further exploration.

The synthesis of< strong>N-2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl-2,2-diphenylacetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure of the molecule. These methods not only enhance the efficiency of the synthesis but also allow for greater control over the stereochemistry of the product.

Evaluation of the< strong>N-hydroxyethoxy group's impact on the compound's overall properties has been a focal point of recent research. Studies have shown that this functional group can influence both solubility and metabolic stability, which are critical factors in determining a drug's efficacy and safety. The ability to fine-tune these properties through structural modifications offers a significant advantage in drug development.

The< strong>thiophen-3-yl moiety has also been investigated for its potential role in modulating enzyme activity. Thiophene derivatives are known for their ability to interact with various enzymes, often leading to inhibitory effects on targeted pathways. This property makes< strong>N-2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl-2,2-diphenylacetamide a valuable candidate for further exploration in therapeutic applications.

In conclusion, the compound< strong>N-2-(2-hydroxyethoxy)-2-(thiophen-3-yl)ethyl-2,2-diphenylacetamide (CAS No. 2034315-18-7) represents a promising avenue for pharmaceutical research due to its unique structural features and potential biological activities. The presence of functional groups such as hydroxyl, thiophene, and amide moieties contributes to its versatility and makes it an attractive candidate for further investigation.